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Compound of Interest

Compound Name: AMP-PCP

Cat. No.: B1201737

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of 3,y-Methyleneadenosine 5'-triphosphate (AMP-PCP), a non-hydrolyzable
analog of adenosine triphosphate (ATP). AMP-PCP is a valuable tool in biochemical and
cellular assays to study ATP-dependent enzymes and processes. By competitively binding to
ATP-binding sites without undergoing hydrolysis, AMP-PCP can be used to inhibit enzymes,
stabilize specific protein conformations, and investigate nucleotide-binding mechanisms.[1][2]
The disodium salt of AMP-PCP is commonly used due to its enhanced water solubility and
stability.[1][3]

Data Presentation: Quantitative Summary

The following table summarizes the key quantitative data for the preparation and storage of
AMP-PCP stock solutions.
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Parameter Value Notes
Recommended for enhanced
Form Disodium Salt water solubility and stability.[1]
[3]
] S Use this value for molarity
Molecular Weight 549.17 g/mol (Disodium Salt)

calculations.[1]

Solubility in Water

Up to 80 mg/mL (145.67 mM)

Sonication may be required to

fully dissolve the compound.[4]

Storage of Powder

-20°C for up to 3 years

Keep desiccated.

Storage of Stock Solution

-80°C for up to 1 year; -20°C

for up to 1 month

Aliguot to avoid repeated

freeze-thaw cycles.[4][5]

Experimental Protocols
Protocol 1: Preparation of a 100 mM AMP-PCP Aqueous
Stock Solution

This protocol describes the preparation of a 100 mM stock solution of AMP-PCP disodium salt

in water.

Materials:

e AMP-PCP, disodium salt (MW: 549.17 g/mol )
» Nuclease-free water

« Sterile microcentrifuge tubes or vials

e Analytical balance

o Vortex mixer

e Sonicator (optional)

e 0.22 um syringe filter and sterile syringe
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Procedure:

Equilibration: Before opening, allow the vial of AMP-PCP powder to equilibrate to room
temperature to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of AMP-PCP disodium salt. To prepare 1
mL of a 100 mM stock solution, you will need 54.92 mg.

Dissolution: Add the weighed AMP-PCP to a sterile tube. Add the appropriate volume of
nuclease-free water. For a 100 mM solution, if you weighed 54.92 mg, add 1 mL of water.

Mixing: Vortex the solution until the powder is completely dissolved. If necessary, sonicate
the solution for short intervals to aid dissolution.[4]

Sterilization: To ensure the stock solution is sterile for use in cell-based assays, filter it
through a 0.22 um syringe filter into a new sterile tube.[5]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots to avoid repeated
freeze-thaw cycles, which can degrade the compound.[5]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).[4][5]

Protocol 2: Quality Control of AMP-PCP Stock Solution

A simple quality control check can be performed to ensure the concentration of your stock

solution is accurate.

Method: UV-Vis Spectroscopy

Dilute your stock solution to a concentration within the linear range of your
spectrophotometer (e.g., 1:1000 dilution of a 100 mM stock to achieve a 100 uM solution).

Measure the absorbance at 259 nm. The molar extinction coefficient (¢) of AMP-PCP at this
wavelength is approximately 15,400 M~icm™2.

Use the Beer-Lambert law (A = ecl) to calculate the concentration, where:
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Ais the absorbance

[e]

€ is the molar extinction coefficient

o

c is the concentration in mol/L

[¢]

[¢]

| is the path length of the cuvette in cm (usually 1 cm)
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Caption: Mechanism of AMP-PCP as a competitive inhibitor of ATP.

Experimental Workflow Diagram
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AMP-PCP Stock Solution Preparation Workflow
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Caption: Workflow for preparing sterile AMP-PCP stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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